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Compound of Interest

Compound Name: (2,4-Dibutoxyphenyl)boronic acid

Cat. No.: B150986

An In-depth Technical Guide to the Safety and Handling of (2,4-Dibutoxyphenyl)boronic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for (2,4-Dibutoxyphenyl)boronic acid was not
located during a comprehensive search. The following information is extrapolated from data on
structurally analogous boronic acid compounds, primarily 2,4-dimethoxyphenylboronic acid and
other phenylboronic acid derivatives. Researchers and drug development professionals should
handle this compound with caution and perform a thorough risk assessment before use.

This guide provides a detailed overview of the anticipated safety and handling protocols for
(2,4-Dibutoxyphenyl)boronic acid, based on information from related chemical compounds. It
is intended for an audience of trained professionals in research and development.

Hazard Identification and Classification

Based on analogous compounds, (2,4-Dibutoxyphenyl)boronic acid is anticipated to be
classified as an irritant.[1] The primary hazards are expected to be:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Tract Irritation: May cause respiratory irritation upon inhalation of dust.[1]

Harmful if Swallowed: Some boronic acids are classified as harmful if swallowed.[2][3][4]
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GHS Hazard Pictogram (Anticipated):

walt text

Signal Word (Anticipated): Warning[2]

Hazard Statements (Anticipated):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.[2][3][4]

Precautionary Statements (Anticipated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2][4]

e P271: Use only outdoors or in a well-ventilated area.[1]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

Physical and Chemical Properties
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Quantitative data for (2,4-Dibutoxyphenyl)boronic acid is not readily available. The table

below summarizes the properties of the closely related 2,4-Dimethoxyphenylboronic acid for

reference.
Value for 2,4-Dimethoxyphenylboronic
Property )
acid
Molecular Formula C8H11BO4

Molecular Weight 181.98 g/mol [5][6]
Appearance Off-white powder[5]
Melting Point 125-127 °C (lit.)[6]

Storage Class

11 - Combustible Solids[6]

Exposure Controls and Personal Protection

To minimize exposure, the following engineering controls and personal protective equipment

(PPE) are recommended when handling (2,4-Dibutoxyphenyl)boronic acid.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles.[6]
[8]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).
[2][6] Lab coat.

Respiratory Protection

NIOSH-approved N95 (or better) particulate

respirator if dust is generated.[6]
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Handling and Storage

Handling:

e Avoid contact with skin and eyes.[8]

» Avoid formation and inhalation of dust.[8]
e Wash hands thoroughly after handling.[2]

¢ Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]

[8]
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[3]

e Some boronic acids are moisture-sensitive and should be stored under an inert atmosphere.

[3]

 Recommended storage is often at room temperature or refrigerated (2-8 °C).[5][9]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[8]

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.[2][8]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and seek

immediate medical attention.[8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[2][8]

Accidental Release Measures

Personal Precautions:

Wear appropriate personal protective equipment.[8]

Avoid breathing dust.[8]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[8]

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so0.[8]

e Do not let the product enter drains.[2][8]
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Methods for Cleaning Up:

o Sweep up or vacuum the material and place it into a suitable, closed container for disposal.

[8]

e Avoid generating dust.[8]

Toxicological Information

Specific toxicological data for (2,4-Dibutoxyphenyl)boronic acid is not available. For many
boronic acids, the chemical, physical, and toxicological properties have not been thoroughly
investigated. The primary health effects are expected to be irritation to the skin, eyes, and
respiratory system.[1] Some phenylboronic acids are harmful if swallowed.[2][3][4] No
components of similar boronic acids are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.

[2]

Experimental Protocols
General Protocol for Handling Powdered Boronic Acids

This protocol outlines a general procedure for safely weighing and using a powdered boronic
acid in a laboratory setting.

e Preparation:
o Don appropriate PPE: lab coat, safety glasses, and nitrile gloves.
o Ensure a chemical fume hood is operational.

o Prepare all necessary equipment (spatula, weigh boat, glassware, solvents) and place
them in the fume hood.

» Weighing:

o Place a tared weigh boat on an analytical balance inside the fume hood or in a designated
weighing enclosure.
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o Carefully transfer the desired amount of the boronic acid from the storage container to the
weigh boat using a clean spatula.

o Minimize the creation of dust.

o Close the storage container tightly immediately after use.

 Dissolution/Reaction:
o Add the weighed boronic acid to the reaction vessel containing the appropriate solvent.
o If necessary, stir the mixture to dissolve the solid.
o Proceed with the intended chemical reaction under the specified conditions.

e Cleanup:

(¢]

Clean all contaminated glassware and equipment.

o Wipe down the work surface in the fume hood.

o Dispose of contaminated weigh boats and gloves in the appropriate solid waste container.
o Wash hands thoroughly.

Visualizations

Experimental Workflow for Safe Handling of Boronic
Acids
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Workflow for Safe Handling of Powdered Boronic Acids
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Caption: A flowchart illustrating the key steps for the safe handling of powdered boronic acids in
a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2,4-Dibutoxyphenyl)boronic acid safety and handling].
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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